Cas no 883230-66-8 (4-Bromo-2-fluorothiobenzamide)

• Product Name: 4-Bromo-2-fluorothiobenzamide
• CAS No: 883230-66-8
• MF: C₇H₅BrFNS
• MW: 234.088702917099
• CID: 1924829
• PubChem ID: 26941395
• Update Time: 2025-06-26

4-Bromo-2-fluorothiobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-Bromo-6-Nitroaniline
• SureCN240605
• ACMC-1B1HQ
• SBB065007
• PubChem8371
• AC1MCMV8
• 4-bromo-2-fluoro-6-nitro-phenylamine
• 4-Bromo-2-fluorobenzenecarbothioamide
• 4-Bromo-2-fluorothiobenzamide
• GNDSJPDFKJKCCL-UHFFFAOYSA-N
• 883230-66-8
• MFCD08460505
• 4-bromo-2-fluorobenzene-1-carbothioamide
• AKOS023001534
• G71128
• SCHEMBL2897707
• DB-367447
• SY359564
• DTXSID301287858
• EN300-1599587
• CS-0306328
• 4-bromo-2-fluorobenzothioamide

• Inchi： 1S/C7H5BrFNS/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H2,10,11)
• InChI Key： GNDSJPDFKJKCCL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(N)=S)=C(C=1)F

Computed Properties

• Exact Mass: 232.93101g/mol
• Monoisotopic Mass: 232.93101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.1Ų

4-Bromo-2-fluorothiobenzamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-Bromo-2-fluorothiobenzamide

4-Bromo-2-Fluorothiobenzamide: A Comprehensive Overview

4-Bromo-2-fluorothiobenzamide (CAS No. 883230-66-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and catalysis. This compound, characterized by its thiobenzamide backbone and halogen substituents, exhibits unique chemical properties that make it an invaluable tool in modern synthetic chemistry. The presence of bromine and fluorine atoms at specific positions on the aromatic ring introduces a high degree of functional versatility, enabling its use in a wide range of applications.

The synthesis of 4-bromo-2-fluorothiobenzamide involves a series of carefully optimized reactions, often starting from readily available starting materials such as thiophenol or thioanisole. The introduction of halogen substituents is typically achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution, depending on the desired regiochemistry. Recent advancements in catalytic systems have further streamlined the synthesis process, making it more efficient and environmentally friendly. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the yield and purity of 4-bromo-2-fluorothiobenzamide.

One of the most notable applications of 4-bromo-2-fluorothiobenzamide lies in its role as an intermediate in the synthesis of bioactive molecules. Its sulfur atom serves as a reactive site for various nucleophilic substitutions, enabling the construction of complex molecular architectures. For example, researchers have utilized this compound to synthesize novel antibiotics and antiviral agents with improved potency and selectivity. The bromine and fluorine substituents further enhance its reactivity, making it an ideal precursor for heterocyclic compounds that are critical in drug discovery.

In addition to its role in medicinal chemistry, 4-bromo-2-fluorothiobenzamide has found applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of advanced catalysts for industrial processes. Recent studies have demonstrated that this compound can act as a ligand in palladium-catalyzed coupling reactions, significantly improving reaction rates and selectivity. Furthermore, its sulfur-based functionality makes it a promising candidate for the synthesis of sulfur-containing polymers with unique mechanical and thermal properties.

The electronic properties of 4-bromo-2-fluorothiobenzamide have also been explored in the context of organic electronics. The compound's ability to undergo redox processes makes it a potential candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported that incorporating this compound into conjugated systems can enhance charge transport properties, leading to improved device performance. These findings underscore its potential as a building block for next-generation electronic materials.

From an analytical standpoint, 4-bromo-2-fluorothiobenzamide has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular structure and reactivity patterns. For instance, NMR analysis has revealed that the sulfur atom exerts a significant deshielding effect on adjacent protons, while the halogen substituents influence the electronic environment of the aromatic ring.

Looking ahead, the continued exploration of 4-bromo-2-fluorothiobenzamide is expected to yield further breakthroughs in various scientific domains. Its unique combination of functional groups positions it as a key player in the development of innovative chemical technologies. As research progresses, new synthetic routes and applications are likely to emerge, solidifying its importance in both academic and industrial settings.